molecular formula C18H17BrN2 B8729050 2-(3-Bromophenyl)-4,4-dimethyl-1,2,3,4-tetrahydroquinoline-6-carbonitrile

2-(3-Bromophenyl)-4,4-dimethyl-1,2,3,4-tetrahydroquinoline-6-carbonitrile

Cat. No.: B8729050
M. Wt: 341.2 g/mol
InChI Key: IQLMLECCXBUHPO-UHFFFAOYSA-N
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Description

2-(3-Bromophenyl)-4,4-dimethyl-1,2,3,4-tetrahydroquinoline-6-carbonitrile is a useful research compound. Its molecular formula is C18H17BrN2 and its molecular weight is 341.2 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C18H17BrN2

Molecular Weight

341.2 g/mol

IUPAC Name

2-(3-bromophenyl)-4,4-dimethyl-2,3-dihydro-1H-quinoline-6-carbonitrile

InChI

InChI=1S/C18H17BrN2/c1-18(2)10-17(13-4-3-5-14(19)9-13)21-16-7-6-12(11-20)8-15(16)18/h3-9,17,21H,10H2,1-2H3

InChI Key

IQLMLECCXBUHPO-UHFFFAOYSA-N

Canonical SMILES

CC1(CC(NC2=C1C=C(C=C2)C#N)C3=CC(=CC=C3)Br)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

To a stirred solution of 4-aminobenzonitrile (10.0 g, 84.7 mmol) and 3-bromobenzaldehyde (10 mL, 84.7 mmol) in acetonitrile (150 mL) were added isobutene (21.0 mL, 313.5 mmol) and ytterbium(III) trifluoromethanesulfonate (Yb(OTf)3) (5.8 g, 9.5 mmol). The resulting mixture was stirred at 85° C. for 18 h in sealed tube. The mixture was diluted with ethyl acetate (300 mL) and washed with water (100 mL×2) and brine (100 mL×2) and then dried over anhydrous sodium sulfate. The solvent was removed in vacuo and the residue was purified by ISCO combi-flash chromatography (gradient elution, 0-10% ethyl acetate in petroleum ether) to afford 2-(3-bromo-phenyl)-4,4-dimethyl-1,2,3,4-tetrahydro-quinoline-6-carbonitrile (11.6 g, 40.0%) as a light yellow solid: LC/MS m/e obsd. (ESI+) [(M+H)+] 341.0 & 343.0.
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